Cas no 514-03-4 (1,4-Bis(2-hydroxyethyl)benzene)

• Product name: 1,4-Bis(2-hydroxyethyl)benzene
• CAS No: 514-03-4
• MF: N(C₄F₉)₂(CF₃)
• MW: 521.07
• CID: 362367
• PubChem ID: 550541

1,4-Bis(2-hydroxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,1,1,2,2,3,3,4,4,4-nonafluoro-N-(nonafluorobutyl)-N-(trifluoromethyl)-
• N,N-Bis(1,1,2,2,3,3,4,4,4-nonafluorobutyl)-N-(trifluoromethyl)amine #
• DTXSID901020901
• Perfluoro(dibutylmethylamine)
• SCHEMBL480191
• trifluoromethyl-bis-(nonafluorobutyl)-amine
• 514-03-4
• 1,4-Bis(2-hydroxyethyl)benzene

• Inchi： InChI=1S/C9F21N/c10-1(11,5(18,19)20)3(14,15)7(24,25)31(9(28,29)30)8(26,27)4(16,17)2(12,13)6(21,22)23
• InChI Key： PSJKAILWKIKKNU-UHFFFAOYSA-N
• SMILES： FC(C(C(C(N(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)C(F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 520.9695
• Monoisotopic Mass: 520.9695404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 7.9

Experimental Properties

• PSA: 3.24